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Compound of Interest

Compound Name: 1,2-Dichlorohexane

Cat. No.: B1605181 Get Quote

Essential Safety and Handling of 1,2-
Dichlorohexane
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemicals is paramount. This guide provides immediate and essential

safety and logistical information for the use of 1,2-Dichlorohexane, a chlorinated hydrocarbon.

Due to the limited availability of specific toxicological and exposure data for 1,2-
Dichlorohexane, this document adopts a conservative approach by referencing the more

extensively studied and regulated chemical, 1,2-Dichloroethane, as a surrogate for establishing

safety protocols. This ensures a high standard of safety when handling 1,2-Dichlorohexane.

Key Physical and Chemical Properties
Understanding the physical and chemical properties of 1,2-Dichlorohexane is the first step in

safe handling. A summary of these properties is provided below.
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Property Value

Molecular Formula C₆H₁₂Cl₂

Appearance Colorless liquid

Odor Chloroform-like

Boiling Point 182°F (83.5°C)

Melting Point -32°F (-35.6°C)

Flash Point 56°F (13°C)

Specific Gravity 1.25 g/mL

Vapor Pressure 64 mmHg at 20°C

Solubility in Water 0.9 g/100 mL at 20°C

Occupational Exposure Limits and Toxicity Data
As specific exposure limits for 1,2-Dichlorohexane are not readily available, the limits for 1,2-

Dichloroethane are provided as a conservative guideline. Strict adherence to these limits is

recommended to minimize health risks.

Occupational Exposure Limits (as 1,2-Dichloroethane)

Organization Limit Type Value

OSHA PEL (8-hour TWA) 50 ppm[1]

Ceiling 100 ppm[1]

Peak (5 min in any 3 hr) 200 ppm

NIOSH REL (10-hour TWA) 1 ppm[2]

STEL (15 min) 2 ppm

ACGIH TLV (8-hour TWA) 10 ppm[2]

Toxicity Data (as 1,2-Dichloroethane)
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Test Species Route Value

LD50 Rat Oral 670 mg/kg[3]

LD50 Rabbit Dermal 2800 mg/kg[3][4]

LC50 Rat Inhalation 1000 ppm (7 hours)[4]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A systematic approach to handling 1,2-Dichlorohexane is crucial to ensure laboratory safety.

This involves a multi-step process from preparation to disposal, with specific PPE requirements

at each stage.

Recommended Personal Protective Equipment (PPE)
When handling 1,2-Dichlorohexane, the following PPE is mandatory to prevent exposure:

Eye Protection: Chemical splash goggles are required at all times.

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for

tears or holes before use.

Body Protection: A flame-resistant lab coat should be worn and fully buttoned.

Respiratory Protection: All work with 1,2-Dichlorohexane should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Experimental Protocol: Liquid-Liquid Extraction
The following is a detailed protocol for a liquid-liquid extraction using a chlorinated solvent like

1,2-Dichlorohexane. This procedure is a common application for such solvents in a research

and development setting.

Objective: To separate a neutral organic compound from an aqueous reaction mixture.

Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://rcilabscan.com/wp-content/uploads/2019/11/12-Dichloroethane-E-010421-1.pdf
https://rcilabscan.com/wp-content/uploads/2019/11/12-Dichloroethane-E-010421-1.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/1-2%20Dichloroethane.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/1-2%20Dichloroethane.pdf
https://www.benchchem.com/product/b1605181?utm_src=pdf-body
https://www.benchchem.com/product/b1605181?utm_src=pdf-body
https://www.benchchem.com/product/b1605181?utm_src=pdf-body
https://www.benchchem.com/product/b1605181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction mixture containing the desired neutral organic compound in an aqueous solution.

1,2-Dichlorohexane (extraction solvent).

Separatory funnel.

Beakers and Erlenmeyer flasks.

Drying agent (e.g., anhydrous sodium sulfate).

Rotary evaporator.

Procedure:

Preparation: Ensure all work is performed inside a chemical fume hood. Don the appropriate

PPE.

Transfer: Carefully transfer the aqueous reaction mixture to a separatory funnel of

appropriate size.

First Extraction: Add a measured volume of 1,2-Dichlorohexane to the separatory funnel.

The volume should be approximately one-third of the aqueous layer's volume.

Mixing: Stopper the funnel and gently invert it several times to mix the layers. Periodically

vent the funnel by opening the stopcock while it is inverted and pointed away from you to

release any pressure buildup.

Separation: Place the separatory funnel back on the ring stand and allow the layers to fully

separate. 1,2-Dichlorohexane is denser than water and will be the bottom layer.

Draining: Carefully drain the lower organic layer into a clean, dry Erlenmeyer flask.

Repeat Extraction: Repeat the extraction process (steps 3-6) with fresh 1,2-Dichlorohexane
at least two more times to ensure complete extraction of the desired compound. Combine all

organic extracts.

Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to

remove any residual water.
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Filtration: Gravity filter the dried organic solution into a pre-weighed round-bottom flask to

remove the drying agent.

Solvent Removal: Remove the 1,2-Dichlorohexane using a rotary evaporator to isolate the

purified neutral organic compound.

Emergency and Disposal Plans
Preparedness for emergencies and a clear plan for waste disposal are critical components of

laboratory safety.

Emergency Procedures
Spills: In the event of a small spill within the fume hood, use an inert absorbent material to

contain and clean it up. For larger spills, evacuate the area and contact the institution's

environmental health and safety (EHS) office immediately.[5]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove any contaminated clothing.[6] Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[6] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Disposal Plan
1,2-Dichlorohexane is a halogenated hydrocarbon and must be disposed of as hazardous

waste.

Waste Collection: Collect all 1,2-Dichlorohexane waste, including contaminated materials,

in a designated, properly labeled, and sealed container.

Segregation: Do not mix halogenated waste with non-halogenated waste streams.

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office.
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Workflow Visualization
The following diagrams illustrate the logical flow of the safe handling and emergency

procedures for 1,2-Dichlorohexane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1605181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal

Don PPE

Verify Fume Hood Operation

Dispense Chemical

Perform Experiment

Collect Waste

Label Container

Store in SAA

Request Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Dichlorohexane.
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Caption: Immediate actions for 1,2-Dichlorohexane emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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